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Compound of Interest

Compound Name: N-Boc-4-oxo-L-proline

Cat. No.: B107550 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Boc-4-oxo-L-proline has emerged as a strategically significant intermediate in

contemporary organic synthesis. Its unique structure, featuring a stereochemically defined

pyrrolidine ring, a versatile ketone functionality, and a readily cleavable N-protecting group,

makes it an invaluable chiral building block. This guide provides a comprehensive overview of

its synthesis, properties, and diverse applications, with a focus on its role in constructing

enantiomerically pure and structurally complex molecules for pharmaceutical and research

applications.

Physicochemical Properties
N-Boc-4-oxo-L-proline is a white to off-white solid, valued for its stability and solubility in many

common organic solvents.[1] The tert-butyloxycarbonyl (Boc) protecting group is crucial,

masking the nucleophilicity of the secondary amine to allow for selective reactions at other

positions.[1][2] This group can be easily removed under mild acidic conditions, a feature that

ensures its compatibility with a wide range of synthetic transformations, including standard

peptide synthesis workflows.[2]
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Property Value References

Molecular Formula C₁₀H₁₅NO₅ [3]

Molecular Weight 229.23 g/mol [1][3]

Appearance White to off-white solid [1]

Melting Point 160 °C (decomposes)

Optical Activity
[α]22/D +19.0 to +23.0° (c =

0.5 in acetone)

Storage Temperature 2-8°C

Synthesis of N-Boc-4-oxo-L-proline
The most common and cost-effective precursor for synthesizing N-Boc-4-oxo-L-proline is L-

hydroxyproline, a naturally occurring amino acid.[2] The general strategy involves two key

steps: the protection of the amino group followed by the oxidation of the secondary alcohol at

the C4 position.[2]

Alternatively, a one-pot synthesis can be employed where the oxidation of L-hydroxyproline is

performed first, followed by the in-situ addition of the Boc-protecting group.[4] Careful selection

of oxidation reagents is critical to ensure high yields and prevent side reactions.[2] TEMPO-

mediated oxidation systems are commonly used for their efficiency and chemoselectivity.[2][4]
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Synthetic Pathway

L-Hydroxyproline

N-Boc-trans-4-hydroxy-L-proline

 1. Boc₂O, Base 

N-Boc-4-oxo-L-proline

 2. Oxidation (e.g., TEMPO/TCCA) 

Derivatives & Applications

N-Boc-4-oxo-L-proline

N-Boc-cis-4-hydroxy-L-proline Stereoselective
Reduction 

4-Substituted Amino Prolines Reductive
Amination 

4-Methylene Proline
 Wittig

Reaction 

Quaternary Proline Analogs

 Enolate Alkylation
(at C3/C5) 

Peptides & Peptidomimetics

 Amide Coupling
(at C2) 
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Application Workflow in Peptide Synthesis

N-Boc-4-oxo-L-proline

Amide Coupling
(e.g., with Resin-Bound Amino Acid)

N-Boc Deprotection
(TFA or HCl)

Modification of 4-Oxo Group
(e.g., Reduction)

Pre- or Post-Coupling
Modification

Further Peptide Elongation

Functionally Diverse Peptide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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